3-(difluoromethyl)-6-(1-ethyl-1H-pyrazol-3-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
Overview
Description
3-(difluoromethyl)-6-(1-ethyl-1H-pyrazol-3-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a useful research compound. Its molecular formula is C9H8F2N6S and its molecular weight is 270.26 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 270.04992178 g/mol and the complexity rating of the compound is 309. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antioxidant and Anticancer Properties
Research by Sunil et al. (2010) explored the in vitro antioxidant properties of triazolo-thiadiazoles, showing their potential as potent antioxidants and anticancer agents. Specifically, these compounds exhibited a dose-dependent cytotoxic effect on hepatocellular carcinoma cell lines, suggesting their utility in cancer treatment. The study also delved into the mechanism of action, revealing that these compounds could induce apoptosis in cancer cells, a desirable feature for anticancer drugs (Sunil et al., 2010).
Antimicrobial Evaluation
Jilloju et al. (2021) described an efficient synthesis of triazolo[3,4-b][1,3,4]thiadiazole derivatives, assessing their antimicrobial properties. The study highlighted the compounds' interactions with microbial strains, providing a basis for their potential use in developing new antimicrobial agents (Jilloju et al., 2021).
Anti-Tumor Agents
Ibrahim (2009) synthesized a series of triazolo[3,4-b]thiadiazole derivatives, evaluating them for their cytotoxic activities against a wide range of cancer cell lines. Some of these compounds showed inhibitory effects on cancer cell growth, indicating their promise as anti-tumor agents. The study's findings contribute to the understanding of these compounds' pharmacological mechanisms, which could be broad and not limited to tyrosine kinase inactivation (Ibrahim, 2009).
Insecticidal Applications
Research by Fadda et al. (2017) investigated the insecticidal properties of heterocycles incorporating thiadiazole against the cotton leafworm, a common pest affecting cotton crops. This study suggests the potential agricultural applications of these compounds in pest management strategies (Fadda et al., 2017).
Fungicidal Activity
El-Telbani et al. (2007) focused on the synthesis of triazolo[3,4-b][1,3,4]thiadiazoles with potential fungicidal activity. Preliminary tests indicated that certain derivatives, especially those with pyrazolyl substitutions, exhibited fungicidal properties, showcasing their utility in combating fungal infections (El-Telbani et al., 2007).
properties
IUPAC Name |
3-(difluoromethyl)-6-(1-ethylpyrazol-3-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8F2N6S/c1-2-16-4-3-5(14-16)8-15-17-7(6(10)11)12-13-9(17)18-8/h3-4,6H,2H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DYPQZFNPFPBOSD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C=CC(=N1)C2=NN3C(=NN=C3S2)C(F)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8F2N6S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.26 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.